Cas no 2680664-65-5 (methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate
• CAS No: 2680664-65-5
• MF: C₁₁H₁₄IN₃O₄
• MW: 379.151034832001
• CID: 5621696
• PubChem ID: 165936217
• Update Time: 2023-11-27

methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301741
• methyl 3-{[(tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylate
• 2680664-65-5
• methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate

• Inchi： 1S/C11H14IN3O4/c1-11(2,3)19-10(17)15-8-7(9(16)18-4)14-6(12)5-13-8/h5H,1-4H3,(H,13,15,17)
• InChI Key： APSJCDYMNOEKQG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)OC)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 379.00290g/mol
• Monoisotopic Mass: 379.00290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.4Ų